BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Review of
Metobromuron Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the existing scientific literature on
Metobromuron, a phenylurea herbicide. The document covers its core mechanism of action,
toxicological profile, metabolic pathways, environmental fate, and the analytical methodologies
used for its detection and quantification. All quantitative data has been consolidated into
structured tables, and key processes are visualized through diagrams to facilitate a clear
understanding for research and development professionals.

Core Concepts: Chemical Identity and Use

Metobromuron (CAS No: 3060-89-7; Chemical Formula: CoH11BrN2032) is a selective, pre-
emergence herbicide used to control annual broad-leaved weeds and grasses.[1][2] It belongs
to the substituted urea class of herbicides and is categorized as a Group 5 herbicide by the
Herbicide Resistance Action Committee (HRAC Group C2), which acts by inhibiting
photosynthesis.[2][3] Metobromuron is primarily applied to the soil surface before crop
emergence and is taken up by the roots of developing weeds.[3] It is registered for use on
crops such as potatoes, sunflowers, soybeans, and tomatoes in various regions, including
Europe and New Zealand.

Mechanism of Action

The primary herbicidal activity of Metobromuron stems from its role as an inhibitor of
photosynthetic electron transport at photosystem II (PS II). It binds to the D1 quinone-binding
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protein within the PS Il complex, thereby blocking the plastoquinone (PQ) binding site. This
interruption halts the flow of electrons, which in turn stops the production of ATP and NADPH,
the energy and reducing power necessary for carbon fixation. The ultimate result is the
cessation of photosynthesis, leading to the death of the target weed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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